Cas no 1261241-82-0 (trans-Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate)

• Product Name: trans-Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate
• CAS No: 1261241-82-0
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD22573907
• CID: 4583543
• Update Time: 2025-10-28

trans-Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TRANS-BENZYL 3-HYDROXY-4-VINYLPYRROLIDINE-1-CARBOXYLATE
• BENZYL (3S,4R)-3-ETHENYL-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• trans-Benzyl3-hydroxy-4-vinylpyrrolidine-1-carboxylate
• (3R,4S)-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate
• trans-Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate

• MDL： MFCD22573907
• Inchi： 1S/C14H17NO3/c1-2-12-8-15(9-13(12)16)14(17)18-10-11-6-4-3-5-7-11/h2-7,12-13,16H,1,8-10H2/t12-,13-/m0/s1
• InChI Key： SURBGBXZQCEZPR-STQMWFEESA-N
• SMILES： O[C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@@H]1C=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 360.6±42.0 °C at 760 mmHg
• Flash Point: 171.9±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

trans-Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate

Introduction to trans-Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate (CAS No. 1261241-82-0)

trans-Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate, identified by its CAS number 1261241-82-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of trans-Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate make it a valuable intermediate in the synthesis of more complex molecules, particularly in the context of medicinal chemistry.

The molecular structure of this compound consists of a pyrrolidine ring substituted with a benzyl group at the 1-position, a hydroxyl group at the 3-position, and a vinyl group at the 4-position. These substituents contribute to its unique chemical properties and reactivity, making it a versatile building block for the construction of pharmacophores. The presence of both hydroxyl and vinyl groups provides multiple sites for functionalization, enabling chemists to tailor the molecule for specific biological targets.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as scaffolds in the development of novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The< strong>trans-Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate is particularly noteworthy for its potential in modulating enzymatic pathways and interacting with biological targets in a highly specific manner.

The synthesis of Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the benzyl group at the 1-position enhances the solubility and stability of the molecule, while the hydroxyl and vinyl groups provide reactive sites for further chemical modifications. Advanced synthetic techniques, such as cross-coupling reactions and catalytic hydrogenation, are often employed to construct the desired framework efficiently.

One of the most compelling aspects of this compound is its utility in drug discovery programs. Researchers have leveraged its structural motif to develop inhibitors targeting various disease-related enzymes. For instance, derivatives of Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The ability to modify the molecule while retaining its core pharmacophoric features allows for rapid screening and optimization of lead compounds.

The pharmacological profile of Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate has been extensively studied in preclinical models. Initial investigations have highlighted its potential as a modulator of signaling pathways implicated in inflammation and cell proliferation. The hydroxyl group at the 3-position appears to be critical for its biological activity, as it allows for hydrogen bonding interactions with protein targets. Additionally, the vinyl group can participate in π-stacking interactions, further influencing binding affinity.

In conclusion, Benzyl 3-Hydroxy-4-vnylpyrrolidine-1-carboxylate (CAS No. 1261241-82-0) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and biological potential make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for pyrrolidine derivatives, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.